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Compound of Interest

Compound Name: C12 NBD Lactosylceramide

Cat. No.: B1655989

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, biological
activity, and experimental applications of C12 NBD Lactosylceramide. This fluorescently
labeled sphingolipid is a valuable tool for investigating the intricate roles of lactosylceramide in
cellular processes, including membrane dynamics, lipid trafficking, and signal transduction.

Core Physicochemical Properties

C12 NBD Lactosylceramide, also known as N-[12-[(7-nitro-2-1,3-benzoxadiazol-4-
yl)amino]dodecanoyl]-D-lactosyl-B1-1"-sphingosine, is a fluorescent analog of lactosylceramide.
[1] The addition of the nitrobenzoxadiazole (NBD) fluorophore to the dodecanoyl (C12) fatty
acid chain allows for its visualization and tracking within cellular systems.

Table 1: General Physicochemical Properties
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Property Value Reference(s)
Molecular Formula CasHs1Ns016 [2]
Molecular Weight 984.18 g/mol [2]
CAS Number 474943-06-1 2]
Appearance Solid [2]
Purity >98% [2]
Storage -20°C [2]
Stability > 4 years at -20°C [2]
Table 2: Spectroscopic Properties
Property Value Reference(s)
Excitation Maximum (Aex) ~485 nm [3B1141[5]
Emission Maximum (Aem) ~525 nm [31[4]I5]
Molar Extinction Coefficient (g)
NBD ~13,000 cm~M-1 [6]
Quantum Yield (®) of NBD ~1% of fluorescein [6]
Table 3: Solubility
Solvent Solubility Reference(s)
Chloroform:Methanol (2:1, v/v)  Soluble [21[7]
Dimethyl sulfoxide (DMSO) Soluble [8]

Biological Activity and Signaling Pathways

Lactosylceramide is not merely a precursor for the synthesis of more complex
glycosphingolipids but also a critical signaling molecule involved in a variety of cellular
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functions.[9] It plays a significant role in cell adhesion, migration, proliferation, and
angiogenesis.[9] C12 NBD Lactosylceramide, as a fluorescent analog, enables the study of
these processes.

Lactosylceramide is a key component of lipid rafts and can be synthesized in the Golgi
apparatus by lactosylceramide synthase, which transfers galactose from UDP-galactose to
glucosylceramide.[10] Various external stimuli, including platelet-derived growth factor (PDGF),
tumor necrosis factor-a (TNF-a), and oxidized low-density lipoprotein (ox-LDL), can activate
lactosylceramide synthase, leading to an accumulation of lactosylceramide.[10]

This accumulation can trigger distinct signaling cascades:

o Activation of NADPH Oxidase and Oxidative Stress: Lactosylceramide can activate NADPH
oxidase, a membrane-bound enzyme complex, leading to the production of reactive oxygen
species (ROS).[10][11] This increase in ROS creates an oxidative stress environment that
can initiate downstream signaling events contributing to inflammation and atherosclerosis.
[10]

 Activation of Cytosolic Phospholipase A2 (cPLA2) and Inflammatory Response:
Lactosylceramide directly interacts with and activates cytosolic phospholipase A2a (cPLA2a).
[12] This activation leads to the cleavage of arachidonic acid from membrane phospholipids.
[10][11] Arachidonic acid is then metabolized to produce eicosanoids and prostaglandins,
potent mediators of inflammation.[10][11]

Signaling Pathway Diagrams

Glucosylceramide
. nthase .
Synthas Glucosylceramide
‘arious

\Y%
. Glycosyltransferases Complex Glycosphingolipids
Lactosylceramide Ge.g., Gangliosides, Globosides)
UDP-Galactose

Click to download full resolution via product page

Biosynthesis of Lactosylceramide.
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Lactosylceramide-mediated signaling pathways.

Experimental Protocols
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The following protocols provide a general framework for using C12 NBD Lactosylceramide in
cell-based assays. Optimization for specific cell types and experimental conditions is
recommended.

Preparation of C12 NBD Lactosylceramide-BSA Complex

For efficient delivery to cells, it is recommended to complex the lipophilic C12 NBD
Lactosylceramide with bovine serum albumin (BSA).

Materials:

e C12 NBD Lactosylceramide

Chloroform:Methanol (2:1, v/v)

Dry nitrogen or argon gas

Fatty acid-free BSA

Phosphate-buffered saline (PBS) or other appropriate buffer

Procedure:

Prepare a stock solution of C12 NBD Lactosylceramide in chloroform:methanol (2:1, v/v).

» In a glass tube, evaporate the desired amount of the stock solution to a thin film under a
gentle stream of dry nitrogen or argon.

o Further dry the lipid film under vacuum for at least 1 hour to remove any residual solvent.
o Prepare a solution of fatty acid-free BSA in PBS (e.g., 5 mg/mL).
e Add the BSA solution to the dried lipid film.

e Vortex or sonicate the mixture until the lipid is fully dissolved and complexed with the BSA.
The final concentration of the complex should be determined based on the desired working
concentration for cell labeling.

o Store the C12 NBD Lactosylceramide-BSA complex at -20°C for future use.[13]
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Live-Cell Labeling and Fluorescence Microscopy

This protocol describes the general procedure for labeling live cells with the C12 NBD
Lactosylceramide-BSA complex for visualization by fluorescence microscopy.

Materials:

Cells cultured on glass-bottom dishes or coverslips

C12 NBD Lactosylceramide-BSA complex

Complete cell culture medium

Fluorescence microscope with appropriate filter sets for NBD (Excitation: ~488 nm,
Emission: ~520-550 nm)

Procedure:

o Cell Seeding: Plate cells on glass-bottom dishes or coverslips and allow them to adhere and
grow to the desired confluency.

e Preparation of Labeling Medium: Dilute the C12 NBD Lactosylceramide-BSA complex in
complete cell culture medium to the desired final concentration (typically in the low
micromolar range, e.g., 1-5 uM). The optimal concentration should be determined
empirically.

o Cell Labeling:
o Remove the existing culture medium from the cells.
o Wash the cells once with pre-warmed PBS.
o Add the labeling medium to the cells.

o Incubate the cells at 37°C in a CO:z incubator for a specified period (e.g., 15-60 minutes).
The incubation time will influence the intracellular localization of the probe and should be
optimized.
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e Washing:
o Aspirate the labeling medium.

o Wash the cells two to three times with pre-warmed complete cell culture medium or PBS
to remove any unbound probe.

e Imaging:
o Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells.

o Immediately visualize the cells using a fluorescence microscope equipped with a suitable
filter set for NBD fluorescence.

o Acquire images, being mindful of potential photobleaching by minimizing exposure time
and laser power.[5]

Lipid Extraction from Labeled Cells

This protocol outlines a general method for extracting lipids from cells previously labeled with
C12 NBD Lactosylceramide, for subsequent analysis by techniques such as thin-layer
chromatography (TLC) or mass spectrometry.

Materials:
o Labeled cells in a culture dish or tube

Ice-cold PBS

Chloroform

Methanol

Centrifuge

Procedure:

e Cell Harvesting:

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10338633/
https://www.benchchem.com/product/b1655989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Aspirate the culture medium.
o Wash the cells twice with ice-cold PBS.

o Scrape the cells in a minimal volume of ice-cold PBS and transfer to a glass centrifuge
tube.

o Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C).

o Aspirate the supernatant.

 Lipid Extraction (Folch Method):

o To the cell pellet, add a 2:1 (v/v) mixture of chloroform:methanol. A common starting
volume is 1 mL for a pellet from a 60 mm dish.

o Vortex the mixture vigorously for 1-2 minutes to ensure thorough extraction.

o Add 0.2 volumes of PBS or 0.9% NacCl solution to induce phase separation.

o Vortex again briefly.

o Centrifuge at a low speed (e.g., 500 x g for 10 minutes) to separate the phases.
o Collection of Lipid Phase:

o Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur
pipette.

o Transfer the organic phase to a new glass tube.
e Drying and Storage:
o Evaporate the solvent from the lipid extract under a stream of dry nitrogen or argon.

o The dried lipid film can be stored at -20°C or -80°C under an inert atmosphere until further
analysis.[14]
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Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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